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Compound of Interest

Compound Name: BLX-3887

Cat. No.: B3026016

BLX-3887: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of BLX-3887, a potent and selective inhibitor of 15-lipoxygenase-1 (15-
LO-1). All data is presented in a structured format to facilitate research and development
efforts.

Chemical Structure and Physicochemical Properties

BLX-3887, also known as 15-LO-1 Inhibitor 3887, is a small molecule inhibitor with the formal
name 4,5-dichloro-N-(2-chloro-4-fluorophenyl)-1H-pyrazole-3-carboxamide.[1] Its chemical and
physical properties are summarized in the tables below.

Table 1: Chemical Identifiers and Descriptors
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Property

Value Reference

Formal Name

4,5-dichloro-N-(2-chloro-4-
fluorophenyl)-1H-pyrazole-3- [1]
carboxamide

Synonyms 15-LO-1 Inhibitor 3887 [1]
CAS Number 934758-70-0 [1]
Molecular Formula C10HsCIsFNsO [1]
FC1=CC=C(NC(C2=NNC(Cl)=
SMILES
C2CIl)=0)C(Cl)=C1
INChl=1S/C10H5CI3FN30/c11
-5-3-4(14)1-2-6(5)15-10(18)8-
InChl

7(12)9(13)17-16-8/h1-3H,
(H,15,18)(H,16,17)

Table 2: Physicochemical Properties

Property

Value Reference

Formula Weight

308.5

Formulation A crystalline solid

Purity >95%

Amax 260 nm
DMF: 30 mg/mIDMSO: 15

Solubility mg/mIDMSO:PBS (pH 7.2)
(1:5): 0.16 mg/ml

Storage -20°C

Stability > 4 years

Note: Advanced physicochemical properties such as pKa, logP, and melting point are not

publicly available.
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Biological Activity and Mechanism of Action

BLX-3887 is a potent inhibitor of 15-lipoxygenase type 1 (15-LO-1), an enzyme involved in the
metabolism of polyunsaturated fatty acids to produce bioactive lipid mediators. The inhibitory
activity and selectivity of BLX-3887 are detailed below.

Table 3: In Vitro Inhibitory Activity

Target ICs0 Assay Type Reference
15-Lipoxygenase-1 Cell-free enzyme
32nM
(15-LO-1) assay
5-Lipoxygenase (5-
poXyg ( 472 nM Not specified
LO)
12-Lipoxygenase (12-
POXYd ( 3,310 nM Not specified
LO)
15-Lipoxygenase-2 o n
No inhibition Not specified

(15-LO-2)

The primary mechanism of action of BLX-3887 is the direct inhibition of 15-LO-1, thereby
preventing the conversion of substrates like arachidonic acid and linoleic acid into their
corresponding hydroperoxy derivatives, such as 15-hydroxyeicosatetraenoic acid (15-HETE).

15-Lipoxygenase-1 Signaling Pathway

The following diagram illustrates the 15-lipoxygenase-1 signaling pathway and the point of
inhibition by BLX-3887.
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15-Lipoxygenase-1 (15-LO-1) Signaling Pathway

Upstream Substrates

Polyunsaturated Fatty Acids
(e.g., Arachidonic Acid)

Inhibition

15-Lipoxygenase-1
(ALOX15)

Downstream Mediators & Effects

( )

Click to download full resolution via product page
15-LO-1 Signaling Pathway and BLX-3887 Inhibition.

Experimental Protocols

Detailed experimental protocols for the synthesis and pharmacokinetic/pharmacodynamic
studies of BLX-3887 are not publicly available. However, based on published research, a
general workflow for a cell-based assay to evaluate the inhibitory effect of BLX-3887 on 15-LO
metabolite production can be outlined.
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Cell-Based 15-LO-1 Inhibition Assay Workflow

The following diagram outlines the key steps in a typical cell-based assay to assess the
efficacy of BLX-3887.

Workflow for Cell-Based 15-LO-1 Inhibition Assay

Prepare cell suspension
(e.g., Eosinophils at 1076 cells/ml)

Add fatty acid cocktail
(e.g., 3 UM each)
Incubate for a defined period
(e.g., 15 minutes)

( )

Click to download full resolution via product page

Cell-Based 15-LO-1 Inhibition Assay Workflow.

In studies using human eosinophils, BLX-3887 has been shown to inhibit the production of 15-
LO metabolites by over 90% when used at a concentration of 10 uM. Conversely, it does not
inhibit the synthesis of 15-LO metabolites in neutrophils, which primarily express 15-LO-2.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3026016?utm_src=pdf-body
https://www.benchchem.com/product/b3026016?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BLX-3887 has also been demonstrated to inhibit endocytosis and migration of isolated human
peripheral blood mononuclear cell-derived dendritic cells in vitro.

Summary

BLX-3887 is a valuable research tool for studying the role of 15-lipoxygenase-1 in various
physiological and pathological processes. Its high potency and selectivity for 15-LO-1 over
other lipoxygenase isoforms make it a precise probe for elucidating the downstream effects of
this enzyme. The provided data on its chemical structure, physicochemical properties, and
biological activity, along with the outlined experimental workflow, serve as a foundational guide
for researchers in the fields of immunology, inflammation, and drug discovery. Further research
is warranted to explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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